Cas no 89411-35-8 (Benzeneethanol, 4-hydroxy-3-(2-methylpropoxy)-)

• Product Name: Benzeneethanol, 4-hydroxy-3-(2-methylpropoxy)-
• CAS No: 89411-35-8
• MF: C₁₂H₁₈O₃
• MW: 210.269524097443
• CID: 601652
• PubChem ID: 71324046
• Update Time: 2025-04-19

Benzeneethanol, 4-hydroxy-3-(2-methylpropoxy)- Chemical and Physical Properties

Names and Identifiers

• Benzeneethanol, 4-hydroxy-3-(2-methylpropoxy)-
• 4-(2-hydroxyethyl)-2-(2-methylpropoxy)phenol
• DTXSID90753558
• 89411-35-8

• Inchi： 1S/C12H18O3/c1-9(2)8-15-12-7-10(5-6-13)3-4-11(12)14/h3-4,7,9,13-14H,5-6,8H2,1-2H3
• InChI Key： MHGIKJMWZJYNNY-UHFFFAOYSA-N
• SMILES： O(C1=C(C=CC(=C1)CCO)O)CC(C)C

Computed Properties

• Exact Mass: 210.125594432g/mol
• Monoisotopic Mass: 210.125594432g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 5
• Complexity: 170
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 49.7Ų